Cas no 1807031-36-2 (Methyl 3-cyano-2-(difluoromethyl)isonicotinate)

• Product Name: Methyl 3-cyano-2-(difluoromethyl)isonicotinate
• CAS No: 1807031-36-2
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4903435
• Update Time: 2025-08-05

Methyl 3-cyano-2-(difluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-(difluoromethyl)isonicotinate

• Inchi： 1S/C9H6F2N2O2/c1-15-9(14)5-2-3-13-7(8(10)11)6(5)4-12/h2-3,8H,1H3
• InChI Key： CARDGJYFYJOCDF-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(=O)OC)C=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 1.1
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-2-(difluoromethyl)isonicotinate

Methyl 3-cyano-2-(difluoromethyl)isonicotinate (CAS 1807031-36-2): A Versatile Building Block in Modern Organic Synthesis

Methyl 3-cyano-2-(difluoromethyl)isonicotinate (CAS 1807031-36-2) represents an important heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This difluoromethyl-substituted pyridine derivative combines multiple functional groups - including a cyano group, ester moiety, and difluoromethyl unit - making it a valuable scaffold for drug discovery and material science applications.

The unique structural features of 3-cyano-2-(difluoromethyl)isonicotinic acid methyl ester contribute to its growing popularity in medicinal chemistry. Researchers particularly value the difluoromethyl group (CF2H) as a bioisostere for hydroxyl or thiol groups, often improving metabolic stability and membrane permeability of drug candidates. The ester functionality at position 1 and cyano group at position 3 provide additional handles for further chemical modifications.

Recent studies highlight the compound's utility in developing kinase inhibitors and antiviral agents, especially in the context of emerging viral diseases. The pyridine core mimics natural heterocycles found in many bioactive molecules, while the difluoromethyl substitution can significantly influence the compound's electronic properties and binding affinity to biological targets.

From a synthetic chemistry perspective, methyl 3-cyano-2-(difluoromethyl)isonicotinate serves as an excellent intermediate for constructing more complex molecular architectures. The cyano group can be transformed into various functional groups including amidines, tetrazoles, and carboxylic acids, expanding its utility in combinatorial chemistry and high-throughput screening approaches.

The growing demand for fluorinated pharmaceutical ingredients has propelled interest in this compound, as evidenced by increasing patent filings and research publications. Approximately 30% of newly approved drugs contain fluorine atoms, underscoring the importance of fluorinated building blocks like CAS 1807031-36-2 in modern drug development pipelines.

Material scientists have also explored applications of difluoromethyl-substituted pyridine derivatives in organic electronics. The electron-withdrawing nature of both cyano and difluoromethyl groups can tune the electronic properties of conjugated systems, potentially leading to novel organic semiconductors or light-emitting materials.

Manufacturers typically supply methyl 3-cyano-2-(difluoromethyl)pyridine-4-carboxylate with high purity (>98%) suitable for research and development purposes. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure long-term stability of this valuable synthetic intermediate.

Analytical characterization of 1807031-36-2 typically includes HPLC for purity assessment, along with standard spectroscopic methods (1H NMR, 13C NMR, and mass spectrometry). The compound's solubility profile (soluble in common organic solvents like DMSO, methanol, and dichloromethane) facilitates its use in various reaction conditions.

Recent advances in continuous flow chemistry have enabled more efficient large-scale production of such multifunctional pyridine derivatives, addressing the growing demand from both academic and industrial researchers. These technological improvements have made difluoromethylated heterocycles more accessible for drug discovery programs.

Environmental and safety assessments of methyl 3-cyano-2-(difluoromethyl)isonicotinate indicate it requires standard laboratory handling procedures. While not classified as highly hazardous, proper personal protective equipment (lab coat, gloves, eye protection) should be used when handling this chemical, consistent with general laboratory safety protocols.

The compound's patent landscape reveals active research across multiple therapeutic areas, particularly in oncology and infectious diseases. Several pharmaceutical companies have included 3-cyano-2-(difluoromethyl)isonicotinate derivatives in their compound libraries for screening against various biological targets.

Future research directions may explore the compound's potential in developing PET imaging agents, given the growing importance of fluorine-18 labeled compounds in diagnostic medicine. The difluoromethyl group could serve as a synthetic handle for radiofluorination strategies.

Academic laboratories frequently employ CAS 1807031-36-2 in methodology development, particularly studies focusing on C-H functionalization of pyridine systems or fluorination reactions. The presence of multiple reactive sites makes this compound ideal for studying selective transformations.

Quality control specifications for commercial samples of methyl 3-cyano-2-(difluoromethyl)isonicotinate typically include rigorous testing for heavy metal content, residual solvents, and related substances. Reputable suppliers provide comprehensive analytical data with each batch to ensure consistency in research applications.

The global market for fluorinated fine chemicals continues to expand, with difluoromethyl heterocycles representing a significant growth segment. Market analysts project increasing demand for compounds like 1807031-36-2 as pharmaceutical companies intensify their search for novel bioactive compounds with improved pharmacokinetic properties.

For researchers considering working with methyl 3-cyano-2-(difluoromethyl)pyridine-4-carboxylate, literature surveys suggest successful applications in palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and cyclization reactions to form fused ring systems. The compound's versatility makes it valuable for both lead discovery and optimization phases.

As the pharmaceutical industry places greater emphasis on rational drug design, building blocks like 3-cyano-2-(difluoromethyl)isonicotinic acid methyl ester will likely see expanded use in fragment-based drug discovery and molecular modeling studies. The compound's well-defined structural features facilitate computational chemistry approaches.

In conclusion, methyl 3-cyano-2-(difluoromethyl)isonicotinate (CAS 1807031-36-2) stands as a prime example of how strategically functionalized heterocycles can address multiple challenges in modern organic synthesis and drug development. Its unique combination of substituents offers diverse opportunities for creating novel molecular entities with potential applications across therapeutic areas and material sciences.